4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C15H17N3O4/c1-21-8-3-4-12(22-2)9(5-8)13-14-10(16-7-17-14)6-11(18-13)15(19)20/h3-5,7,11,13,18H,6H2,1-2H3,(H,16,17)(H,19,20)
• InChI Key: KZBHVOAPLYGIMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C3=C(CC(N2)C(=O)O)NC=N3
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, also known as DPC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPC is a heterocyclic organic compound that belongs to the imidazo[4,5-c]pyridine family. It has a complex molecular structure that makes it a useful tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is not fully understood, but it is believed to act as a positive allosteric modulator of certain neurotransmitter receptors, including the 5-HT2A receptor. 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has been shown to increase the affinity of these receptors for their endogenous ligands, which leads to increased receptor activation.
Biochemical and Physiological Effects:
4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has been shown to have a range of biochemical and physiological effects. In animal studies, 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has been shown to increase dopamine and serotonin levels in the brain, which suggests that it may have potential as a treatment for certain psychiatric disorders. 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid in lab experiments is its high potency and selectivity for certain receptors. This makes it a useful tool for studying the effects of receptor modulation on various biological processes. However, one limitation of using 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is its complex molecular structure, which can make it difficult to synthesize and purify.

Future Directions

There are several potential future directions for research on 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid. One area of interest is the development of more potent and selective analogs of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid that could be used to study the effects of receptor modulation in more detail. Another potential direction is the investigation of the potential therapeutic applications of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid in the treatment of psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid and its effects on various biological processes.

Synthesis Methods

The synthesis of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves a multi-step process that requires specific reagents and conditions. The most commonly used method for synthesizing 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves the reaction of 2,5-dimethoxyaniline with ethyl 3-oxobutanoate, followed by cyclization with phosphorus oxychloride and 2-amino-4-methylpyridine. The resulting compound is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitter receptors. 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has also been investigated for its potential use as an antipsychotic and anxiolytic agent.